Cas no 1023558-03-3 (2-Methyl-3-(thiophen-2-yl)quinoxaline)
2-Methyl-3-(thiophen-2-yl)quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(thiophen-2-yl)quinoxaline
- 2-methyl-3-thiophen-2-ylquinoxaline
- CS-0161400
- E75254
- SCHEMBL16519335
- 1023558-03-3
- BS-48049
-
- Inchi: 1S/C13H10N2S/c1-9-13(12-7-4-8-16-12)15-11-6-3-2-5-10(11)14-9/h2-8H,1H3
- InChI Key: ZXZRMFGGDBQQRR-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(C)=NC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 226.05646950g/mol
- Monoisotopic Mass: 226.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54
2-Methyl-3-(thiophen-2-yl)quinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1363141-100mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 100mg |
$24.0 | 2025-02-22 | |
| Ambeed | A1363141-250mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 250mg |
$40.0 | 2025-02-22 | |
| Ambeed | A1363141-1g |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 1g |
$108.0 | 2025-02-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN878-50mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 50mg |
273.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LN878-200mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 200mg |
680.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01268049-100mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 100mg |
¥507.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01268049-250mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 250mg |
¥760.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01268049-1g |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 1g |
¥1891.0 | 2022-03-01 | |
| Chemenu | CM484401-100mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 100mg |
$73 | 2023-01-20 | |
| Chemenu | CM484401-250mg |
2-Methyl-3-(thiophen-2-yl)quinoxaline |
1023558-03-3 | 97% | 250mg |
$112 | 2023-01-20 |
2-Methyl-3-(thiophen-2-yl)quinoxaline Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-Methyl-3-(thiophen-2-yl)quinoxaline
Introduction to 2-Methyl-3-(thiophen-2-yl)quinoxaline (CAS No. 1023558-03-3) in Modern Chemical and Pharmaceutical Research
2-Methyl-3-(thiophen-2-yl)quinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 1023558-03-3, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its versatile structural framework and potential biological activities. This compound belongs to the quinoxaline class, characterized by a fused benzene and pyrazine ring system, which is further modified by the presence of a methyl group at the 2-position and a thiophene moiety at the 3-position. Such structural features make it an intriguing scaffold for the development of novel therapeutic agents.
The quinoxaline core is well-documented for its pharmacological properties, with derivatives exhibiting antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The introduction of a thiophen-2-yl group into the molecule not only enhances its electronic properties but also introduces potential interactions with biological targets, such as enzymes and receptors. This structural modification has been strategically employed in drug design to improve binding affinity and selectivity.
In recent years, 2-Methyl-3-(thiophen-2-yl)quinoxaline has been studied extensively for its potential applications in addressing various diseases. One of the most promising areas of research has been its role as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Aberrant kinase activity is often associated with cancer and inflammatory diseases, making kinase inhibitors a cornerstone of modern drug development. Preliminary studies have suggested that this compound may interfere with the ATP-binding site of certain kinases, thereby disrupting their function.
Furthermore, the thiophen-2-yl substituent in 2-Methyl-3-(thiophen-2-yl)quinoxaline has been shown to enhance the compound's solubility and bioavailability, critical factors for drug efficacy. This improvement in pharmacokinetic properties has made it a valuable candidate for further optimization in preclinical studies. Researchers have also explored its potential as an antioxidant, leveraging the electron-rich nature of the thiophene ring to scavenge reactive oxygen species (ROS), which are implicated in aging and various pathological conditions.
The synthesis of 2-Methyl-3-(thiophen-2-yl)quinoxaline typically involves multi-step organic reactions, starting from readily available precursors such as thiophene derivatives and malononitrile. The introduction of the methyl group at the 2-position and the thiophene ring at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have streamlined the production process, making it more efficient and scalable for industrial applications.
Recent computational studies have also highlighted the molecular interactions between 2-Methyl-3-(thiophen-2-yl)quinoxaline and biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on kinases and other enzymes with high affinity. These insights have guided medicinal chemists in designing analogs with improved potency and reduced side effects. Additionally, quantum mechanical calculations have provided valuable information about the electronic structure of the molecule, which can be exploited to fine-tune its biological activity.
In clinical settings, 2-Methyl-3-(thiophen-2-yl)quinoxaline is being evaluated in preclinical trials for its potential therapeutic benefits. Initial results have shown promising outcomes in animal models of cancer and inflammation, where it demonstrated significant suppression of tumor growth and reduction in inflammatory markers. These findings have spurred interest among pharmaceutical companies to invest in further development efforts. However, challenges remain in terms of optimizing dosages, delivery mechanisms, and long-term safety profiles before human trials can commence.
The versatility of 2-Methyl-3-(thiophen-2-yl)quinoxaline extends beyond its applications in drug development. It has also been explored as a building block for more complex molecules in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system present in quinoxaline derivatives allows for efficient charge transport, making them suitable for use in electronic devices. This dual functionality—pharmacological relevance and material science applicability—underscores the compound's importance as a versatile chemical entity.
Future research directions for 2-Methyl-3-(thiophen-2-yl)quinoxaline include exploring its mechanism of action in greater detail and identifying any off-target effects that might arise from its interactions with biological systems. Additionally, investigating novel synthetic routes to produce analogs with enhanced properties will be crucial for advancing its therapeutic potential. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into tangible clinical benefits.
In conclusion, 2-Methyl -3-(thiophen - 2 - yl ) quinoxal ine ( CAS No . 1023558 - 03 - 3 ) represents a significant advancement in chemical research with broad implications for medicine and materials science . Its unique structural features , coupled with promising preliminary findings , position it as a compound worthy of continued investigation . As our understanding of biological systems evolves , so too will our ability to harness this molecule's potential for improving human health .
1023558-03-3 (2-Methyl-3-(thiophen-2-yl)quinoxaline) Related Products
- 401579-42-8(6H-PYRROLO[3,4-B]PYRAZINE, 2,3-DI-2-THIENYL-)
- 515837-50-0(BIS[1,2,5]THIADIAZOLO[3,4-F:3',4'-H]QUINOXALINE, 8,9-DI-2-THIENYL-)
- 81321-98-4(2,3-DI-(2-THIENYL)QUINOXALINE)
- 40353-41-1(Quinoxaline,2-(2-thienyl)-)
- 832080-72-5(QUINOXALINE, 6,7-DICHLORO-2,3-DI-2-THIENYL-)
- 67075-49-4(QUINOXALINE, 6,7-DIMETHYL-2-(2-THIENYL)-)
- 32737-04-5(Pyrazine, 2-methyl-3-(2-thienyl)-)
- 476635-87-7(BENZO[G]QUINOXALINE, 2,3-DI-2-THIENYL-)
- 476636-03-0(BENZO[G]QUINOXALINE, 2-METHYL-3-(2-THIENYL)-)
- 619253-30-4(5-QUINOXALINAMINE, 2,3-DI-2-THIENYL-)